Cas no 827341-41-3 (Peroxide, 1,1-dimethylethyl hexyl)

• Product Name: Peroxide, 1,1-dimethylethyl hexyl
• CAS No: 827341-41-3
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 684420
• PubChem ID: 12104876
• Update Time: 2025-04-19

Peroxide, 1,1-dimethylethyl hexyl Chemical and Physical Properties

Names and Identifiers

• Peroxide, 1,1-dimethylethyl hexyl
• 1-tert-butylperoxyhexane
• (t-butylperoxy) hexane
• 827341-41-3
• SCHEMBL729055
• DTXSID40477656

• Inchi： 1S/C10H22O2/c1-5-6-7-8-9-11-12-10(2,3)4/h5-9H2,1-4H3
• InChI Key： NOSXUFXBUISMPR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)OCCCCCC

Computed Properties

• Exact Mass: 174.161979940g/mol
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Dialkyl peroxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic peroxides Dialkyl peroxides